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Compound of Interest

Compound Name: H-Lys-Trp-Lys-OH

Cat. No.: B1675819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
H-Lys-Trp-Lys-OH is a tripeptide with demonstrated antimicrobial and antiviral properties. Its

efficacy is attributed to the cationic nature of the lysine residues and the hydrophobic

characteristics of the tryptophan residue, which facilitate interaction with and disruption of

microbial cell membranes. Proper preparation of stock solutions is critical for obtaining accurate

and reproducible results in downstream applications such as antimicrobial susceptibility testing,

mechanism of action studies, and in vitro and in vivo efficacy models. These application notes

provide detailed protocols for the preparation, storage, and handling of H-Lys-Trp-Lys-OH
stock solutions.

Physicochemical Data
A summary of the key physicochemical properties of H-Lys-Trp-Lys-OH is presented in the

table below. This information is essential for accurate stock solution preparation and for

understanding the peptide's behavior in various experimental systems.
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Property Value Reference

Molecular Formula C₂₃H₃₆N₆O₄ [1]

Molecular Weight 460.57 g/mol [2]

CAS Number 38579-27-0 [1]

Appearance White to off-white powder N/A

Purity (HPLC) Typically ≥95% [1]

Solubility Soluble in water (100 mg/mL) [1]

Isoelectric Point (pI) High (Basic peptide)
Inferred from amino acid

composition

Biological Activity Antibacterial, Antiviral [2]

Note: The isoelectric point is predicted to be high due to the presence of two basic lysine

residues and the N-terminal amino group.

Experimental Protocols
Materials and Equipment

H-Lys-Trp-Lys-OH peptide (lyophilized powder)

Sterile, nuclease-free water (e.g., Milli-Q or equivalent)

Sterile 0.1% (v/v) acetic acid in water (optional, for aiding dissolution)

Sterile dimethyl sulfoxide (DMSO) (optional, for hydrophobic peptides)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Bath sonicator
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Sterile pipette tips

Personal protective equipment (gloves, lab coat, safety glasses)

Protocol for Preparing a 10 mM Aqueous Stock Solution
This protocol describes the preparation of a 10 mM stock solution of H-Lys-Trp-Lys-OH in

sterile water.

Equilibrate the Peptide: Before opening, allow the vial of lyophilized H-Lys-Trp-Lys-OH to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture, which can affect the stability of the peptide.

Calculate the Required Mass: Determine the mass of the peptide required to prepare the

desired volume of a 10 mM stock solution using the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x Molecular Weight (460.57 g/mol ) / 1000

Example: For 1 mL of a 10 mM stock solution, the required mass is 1 mL x 10 mM x 460.57 /

1000 = 4.61 mg.

Weigh the Peptide: Carefully weigh the calculated amount of H-Lys-Trp-Lys-OH powder

using a calibrated analytical balance in a clean, draft-free environment.

Dissolution: a. Add the appropriate volume of sterile, nuclease-free water to the vial

containing the weighed peptide. b. Vortex the solution for 30-60 seconds to facilitate

dissolution. c. If the peptide does not fully dissolve, sonicate the vial in a bath sonicator for 5-

10 minutes. d. Visually inspect the solution to ensure it is clear and free of particulates.

Sterilization (Optional but Recommended): For applications requiring sterile conditions, filter

the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube.[2]

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This minimizes the number of freeze-thaw cycles, which can

degrade the peptide. b. Clearly label each aliquot with the peptide name, concentration, date

of preparation, and solvent. c. For long-term storage, store the aliquots at -80°C for up to 6

months.[2] For short-term storage, -20°C for up to 1 month is acceptable.[2]
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Handling Insoluble Peptides
H-Lys-Trp-Lys-OH is generally soluble in water. However, if solubility issues arise, the

following steps can be taken:

Use of Acidic Solution: Since H-Lys-Trp-Lys-OH is a basic peptide, its solubility can be

enhanced in a slightly acidic solution. Attempt to dissolve the peptide in sterile 0.1% (v/v)

acetic acid in water.

Use of Organic Solvents: For peptides that remain insoluble, a small amount of an organic

solvent like DMSO can be used to aid dissolution. First, dissolve the peptide in a minimal

volume of 100% DMSO, and then slowly add this solution dropwise to the aqueous buffer

while vortexing to reach the desired final concentration. Note that the final concentration of

DMSO should be kept as low as possible to avoid cytotoxicity in cell-based assays.

Visualizations
The following diagrams illustrate key aspects of H-Lys-Trp-Lys-OH preparation and its

mechanism of action.
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Stock Solution Preparation Workflow

Start: Lyophilized Peptide

Equilibrate to Room Temperature

Weigh Peptide

Dissolve in Sterile Water

Vortex/Sonicate

Check for Complete Dissolution

Insoluble

No

Soluble

Yes

Try 0.1% Acetic AcidAliquot into Single-Use Tubes

Store at -80°C

End: Ready-to-use Aliquots
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Antimicrobial Mechanism of Action

H-Lys-Trp-Lys-OH (+)

Electrostatic Interaction

Bacterial Cell Membrane (-) Hydrophobic Insertion of Trp

Membrane Permeabilization

Collapse of Transmembrane Potential

Peptide Translocation

Bacterial Cell Death

Binding to Intracellular Targets

Intracellular RNA

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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